![molecular formula C18H23NO5 B043193 Seneciphylline CAS No. 480-81-9](/img/structure/B43193.png)
Seneciphylline
Overview
Description
Seneciphylline is a naturally occurring alkaloid found in plants of the genus Senecio, including Senecio vulgaris (common groundsel). It is an important component of the plant's defense system and has been studied for its potential use in both traditional and modern medicine. This compound has been found to have a variety of biochemical and physiological effects, as well as potential applications in laboratory experiments. In
Scientific Research Applications
Metabolic Enzyme Effects : Seneciphylline alters hepatic drug-metabolizing enzymes in rats, increasing epoxide hydrase and glutathione-S-transferase activities, while reducing cytochrome P-450 and related monooxygenase activities (Kakrani & Kalyani, 1984).
Pulmonary Effects : It induces significant arterial and arteriolar hypertrophy in the lungs of rats, leading to conditions like cor pulmonale and a leftward shift of the ventricular septum (Ohtsubo et al., 1977).
Carcinogenic and Anticarcinogenic Properties : this compound may contribute to the carcinogenic and anticarcinogenic activity of pyrrolizidine alkaloids in vivo, as it has been shown to cause DNA cross-linking in mammalian cells (Hincks et al., 1991).
Metabolism Studies : It is used in various metabolism studies, particularly in the context of biosynthesis of macrocyclic pyrrolizidine alkaloids (Segall et al., 1983).
Tumorigenic Capability : this compound is known to be a tumorigen capable of inducing liver tumors in experimental animals (Li et al., 2008).
Mutagenic Effects : This compound is mutagenic and can produce sex-linked recessive lethals in male Drosophila, highlighting its genetic impact (Candrian et al., 1984).
Soil Quality and Invasive Weeds : Found in the invasive weed Senecio grisebachii, this compound impacts different soil qualities (Yaber Grass & Leicach, 2012).
Biosynthesis and Transfer : Its biosynthesis in Senecio vulgaris and transfer into rat milk and tissues have been studied, contributing to understanding its systemic effects (Lüthy et al., 1983).
DNA Damage : It can cause DNA damage in rat liver, lung, and kidney, with higher levels observed in females (Candrian et al., 1985).
Botanical Classification Aid : Chemical examination of Senecio species, including those containing this compound, aids in botanical classification (Manske, 1939).
Mechanism of Action
Target of Action
Seneciphylline is a pyrrolizidine alkaloid found in certain plants like Gynura japonica . It primarily targets liver cells, particularly hepatoma cells . It also interacts with isolated rabbit intestines and contracts guinea pigs’ or rabbits’ isolated uteri .
Mode of Action
This compound inhibits cell proliferation and induces apoptosis in a concentration-dependent manner . It also activates autophagy, a cellular process that breaks down and recycles cellular components . This activation is evidenced by the accumulation of autophagosomes and the enhancement of LC3B expression .
Biochemical Pathways
This compound significantly increases the activities of epoxide hydrase and glutathione-S-transferase but causes a reduction of cytochrome P-450 and related monooxygenase activities . These enzymes play crucial roles in the metabolism of xenobiotics and endogenous compounds.
Pharmacokinetics
It’s known that the compound’s toxicity is mediated by its metabolic activation to form pyrrole-protein adducts . These adducts can lead to cytotoxicity and genotoxicity .
Result of Action
This compound induces severe liver injury through apoptosis in mice and primary mouse and human hepatocytes . It also relaxes isolated rabbit intestines and contracts guinea pigs’ or rabbits’ isolated uteri . In suitable doses, it occasionally raises arterial blood pressure in anesthetized cats .
Action Environment
It’s known that the induction of apoptosis and autophagy by this compound is concentration-dependent . This suggests that the compound’s action, efficacy, and stability could be influenced by its concentration in the environment.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Seneciphylline interacts with various enzymes and proteins in biochemical reactions. It has been shown to induce autophagy in Huh7.5 cells in a concentration-dependent manner . It is also cytotoxic to HepG2 cells .
Cellular Effects
This compound influences cell function by inducing autophagy and decreasing cell viability . It also affects cell signaling pathways, gene expression, and cellular metabolism, leading to apoptosis .
Molecular Mechanism
This compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . Its mechanism of action involves inducing autophagy and apoptosis in cells .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. High doses may have toxic or adverse effects
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, and may affect metabolic flux or metabolite levels
properties
IUPAC Name |
(1R,4Z,7R,17R)-4-ethylidene-7-hydroxy-7-methyl-6-methylidene-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO5/c1-4-12-9-11(2)18(3,22)17(21)23-10-13-5-7-19-8-6-14(15(13)19)24-16(12)20/h4-5,14-15,22H,2,6-10H2,1,3H3/b12-4-/t14-,15-,18-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCEVNJIUIMLVML-QPSVUOIXSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=C1CC(=C)C(C(=O)OCC2=CCN3C2C(CC3)OC1=O)(C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C\1/CC(=C)[C@@](C(=O)OCC2=CCN3[C@H]2[C@@H](CC3)OC1=O)(C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO5 | |
Record name | SENECIPHYLLINE | |
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Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8026016 | |
Record name | Seneciphylline | |
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Molecular Weight |
333.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Seneciphylline is a white powder. (NTP, 1992) | |
Record name | SENECIPHYLLINE | |
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Solubility |
less than 0.1 mg/mL at 64 °F (NTP, 1992), Sol in water /Hydrochloride/, Sol in chloroform; sparingly sol in ethanol, acetone; slightly sol in water, Difficult solubility in ether and ligroin., In water, 1X10+6 mg/L @ 25 °C /Estimated/ | |
Record name | SENECIPHYLLINE | |
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Record name | SENECIPHYLLINE | |
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Vapor Pressure |
1.2X10-12 mm Hg @ 25 °C /Estimated/ | |
Record name | SENECIPHYLLINE | |
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Mechanism of Action |
The activation of the alkaloids by mixed-function oxidases leads to pyrrolic dehydro-alkaloids which are reactive alkylating agents. The liver necrosis results from binding of the metabolites with the liver cell. Some metabolites are released into the circulation and are believed to pass beyond the liver to the lung causing vascular lesions. The pyrrolic metabolites are cytotoxic and act on the hepatocytes and on the endothelium of blood vessels of the liver and lung. /pyrrolizidine alkaloids/, The effect of oral administration of the pyrrolizidine alkaloids, seneciphylline... from Senecio vulgaris (Compositae) on activities of hepatic epoxide hydrase, glutathione-S-transferase, aminopyrine-N-demethylase and arylhydrocarbon hydroxylase (AHH) was investigated in microsomes of young male albino rats. Seneciphylline significantly increased the activities of epoxide hydrase and glutathione-S-transferase but caused reduction of cytochrome P-450 and related monooxygenase activities. ...Seneciphylline... could not produce any prominent in vitro effect on the hepatic drug metabolizing enzymes under study, except slight stimulation of epoxide hydrase activity by both the alkaloids and slight reduction of aminopyrine demethylase activity by senecionine. | |
Record name | SENECIPHYLLINE | |
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Color/Form |
Colorless prisms | |
CAS RN |
480-81-9 | |
Record name | SENECIPHYLLINE | |
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Record name | [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione, 3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-6-methyl-5-methylene-, (3Z,6R,14aR,14bR) | |
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Melting Point |
423 °F (NTP, 1992), 217--218 °C | |
Record name | SENECIPHYLLINE | |
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Record name | SENECIPHYLLINE | |
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Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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